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Compound of Interest

Compound Name: Enzacamene
CAS No.: 1782069-81-1
Cat. No.: B10762684
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enzacamene, also known as 4-methylbenzylidene camphor (4-MBC), is an organic camphor
derivative utilized as a UV B radiation filter in the cosmetics industry.[1] Beyond its application
in sunscreens, Enzacamene is a compound of interest in toxicological and endocrine research
due to its activity as an endocrine disruptor.[1] It has been shown to interact with both estrogen
and thyroid hormone signaling pathways.[1][2] Accurate and reproducible experimental results
necessitate the correct preparation and handling of Enzacamene stock solutions. These
application notes provide detailed protocols for the preparation, storage, and use of
Enzacamene for laboratory research, particularly for in vitro cell-based assays.

Chemical and Physical Properties

A thorough understanding of Enzacamene's properties is crucial for its effective use in
research.
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Property Value

Synonyms 4-Methylbenzylidene camphor, 4-MBC, Eusolex
6300, Parsol 5000

Chemical Formula C18H220

Molar Mass 254.37 g/mol [1]

Appearance White to off-white crystalline powder[1][3]

Melting Point 66-69 °C[1][4]

Purity >98%

UV Absorption (Amax) 226, 299 nm[5][6]

Storage Temperature -20°C (for solid and stock solutions)[5][6]

Stability = 4 years (solid form at -20°C)[5][6]

Solubility Data

Enzacamene is a lipophilic compound, rendering it insoluble in water but soluble in various
organic solvents. The choice of solvent is critical for preparing a stable and effective stock
solution.
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Solvent Solubility Notes

Dimethylformamide (DMF) ~30 mg/mL[5]

A common solvent for
preparing stock solutions for in
vitro cell culture experiments.
Dimethyl sulfoxide (DMSO) ~20-50 mg/mL][5][7] Ensure the final DMSO
concentration in the culture
medium is non-toxic to the

cells (typically <0.1%).

Can be used for stock solution
Ethanol ~30 mg/mL[5] ]
preparation.

For applications requiring
lower organic solvent
concentrations, Enzacamene
can be first dissolved in

Ethanol:PBS (pH 7.2) (1:2 ethanol and then diluted in a

. ~0.3 mg/mL[5][6] _

solution) buffered solution. Aqueous
solutions should be prepared
fresh and are not
recommended for storage for

more than one day.[6]

Water Insoluble[1]

Relevant for topical
0]] Soluble[3] formulations and certain in vivo

applications.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Enzacamene Stock
Solution in DMSO

This protocol details the preparation of a 10 mM stock solution of Enzacamene in DMSO,
suitable for most in vitro cell culture applications.
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Materials:

Enzacamene (solid powder)

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

» Sterile, amber or light-protecting microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Sterile pipette tips

» Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Equilibration: Allow the container of Enzacamene powder to equilibrate to room temperature
before opening to prevent moisture condensation.

e Mass Calculation: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of
Enzacamene:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.010 mol/L x 0.001 L x 254.37 g/mol x 1000 mg/g = 2.54 mg

o Weighing: On a calibrated analytical balance, carefully weigh out 2.54 mg of Enzacamene
powder into a sterile microcentrifuge tube. Record the exact mass.

 Dissolution:
o Add 1 mL of DMSO to the tube containing the weighed Enzacamene.
o Close the tube securely and vortex for 1-2 minutes until the solid is completely dissolved.

o Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,
gentle warming or brief sonication can be applied, but monitor for any signs of compound

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b10762684/docs?utm_src=pdf-body#application-notes-and-protocols-for-enzacamene-stock-solutions
https://www.benchchem.com/product/b10762684/docs?utm_src=pdf-body#application-notes-and-protocols-for-enzacamene-stock-solutions
https://www.benchchem.com/product/b10762684/docs?utm_src=pdf-body#application-notes-and-protocols-for-enzacamene-stock-solutions
https://www.benchchem.com/product/b10762684/docs?utm_src=pdf-body#application-notes-and-protocols-for-enzacamene-stock-solutions
https://www.benchchem.com/product/b10762684/docs?utm_src=pdf-body#application-notes-and-protocols-for-enzacamene-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762684?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

degradation.

 Aliquoting and Storage:

o To prevent repeated freeze-thaw cycles which can degrade the compound, aliquot the 10
mM stock solution into smaller, single-use volumes (e.g., 10 pL or 20 pL) in sterile, amber
cryovials.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), date of preparation, and your initials.

o Store the aliquots at -20°C for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol describes the dilution of the 10 mM Enzacamene stock solution to final working
concentrations for treating cells in culture.

Materials:

e 10 mM Enzacamene stock solution in DMSO
» Pre-warmed complete cell culture medium
 Sterile pipette tips and microcentrifuge tubes
Procedure:

e Thawing: Thaw a single aliquot of the 10 mM Enzacamene stock solution at room
temperature.

 Intermediate Dilution (Recommended): To ensure accuracy, especially for lower final
concentrations, it is advisable to perform a serial dilution. For example, to prepare a 10 uM
working solution, first prepare a 100 uM intermediate solution.

o Dilute the 10 mM stock solution 1:100 in pre-warmed cell culture medium (e.g., add 2 pL of
10 mM stock to 198 pL of medium).
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¢ Final Dilution:

o Further dilute the intermediate solution to the desired final concentration in the cell culture
medium. For example, to achieve a final concentration of 10 uM from a 100 puM
intermediate solution, perform a 1:10 dilution.

o Important: Ensure the final concentration of DMSO in the cell culture medium does not
exceed a level that is toxic to the specific cell line being used (typically <0.1%). A vehicle
control (medium with the same final concentration of DMSO) should always be included in
experiments.

o Cell Treatment: Remove the existing medium from the cells and replace it with the medium
containing the desired concentration of Enzacamene.

Application Notes

Enzacamene's estrogenic activity makes it a relevant compound for studies involving
hormone-responsive cancers, such as ER-positive breast cancer. A common in vitro model for
this is the MCF-7 cell line.

MCF-7 Cell Proliferation Assay (E-SCREEN):

The E-SCREEN (Estrogen-SCREEN) assay measures the proliferative response of MCF-7
cells to estrogenic compounds.

o Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5,000-10,000 cells per well
in their regular growth medium and allow them to attach overnight.

» Hormone Deprivation: To sensitize the cells to estrogenic stimuli, replace the growth medium
with a hormone-free medium (e.g., phenol red-free medium supplemented with charcoal-
stripped serum) for 24-72 hours prior to treatment. A 72-hour period in estrogen-free medium
can significantly enhance the response to estrogenic compounds.[5]

o Treatment: Treat the cells with a range of Enzacamene concentrations (e.g., 0.1 uM to 100
MM) for a period of 3 to 6 days.
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 Viability Assessment: Cell proliferation can be quantified using various methods, such as the
MTT assay, which measures the metabolic activity of viable cells.

Signaling Pathways and Experimental Workflows
Estrogenic Signaling Pathway of Enzacamene

Enzacamene has been shown to act as an agonist for both estrogen receptor alpha (ERa) and
estrogen receptor beta (ERB).[1] Upon binding, it can initiate downstream signaling cascades
that promote cell proliferation. The following diagram illustrates the classical genomic signaling
pathway activated by Enzacamene in an ER-positive cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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